Cas no 127846-68-8 (3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide)

• Product Name: 3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide
• CAS No: 127846-68-8
• MF: C₁₂H₁₀ClN₃O₃
• MW: 279.679101467133
• CID: 1221991
• Update Time: 2024-08-04

3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide

• Inchi： 1S/C12H10ClN3O3/c1-7-6-10(16-19-7)12(18)15-14-11(17)8-2-4-9(13)5-3-8/h2-6H,1H3,(H,14,17)(H,15,18)
• InChI Key： SEQDRRBJQPRHJZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NNC(=O)C2=CC=C(Cl)C=C2)=O)=N1

Computed Properties

• Exact Mass: 279.0412

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Melting Point: 190 °C(Solv: benzene (71-43-2))
• Boiling Point: 586.5±50.0 °C(Predicted)
• PSA: 84.23
• pka: 8.91±0.23(Predicted)